Cas no 2138563-37-6 (1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine)

• Product Name: 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine
• CAS No: 2138563-37-6
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6160948
• PubChem ID: 165501304
• Update Time: 2025-06-11

1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1169815
• 2138563-37-6
• 1-[1-(2-nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine
• 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine

• Inchi： 1S/C18H21N3O4S/c19-14-18(15-6-2-1-3-7-15)10-12-20(13-11-18)26(24,25)17-9-5-4-8-16(17)21(22)23/h1-9H,10-14,19H2
• InChI Key： XSFFNRSYMYTAON-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C2C=CC=CC=2)(CN)CC1)(=O)=O

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Additional information on 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine

Comprehensive Overview of 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine (CAS No. 2138563-37-6)

1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine (CAS No. 2138563-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a phenylpiperidine core and a nitrobenzenesulfonyl moiety makes this molecule particularly interesting for researchers exploring novel therapeutic agents.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in central nervous system (CNS) drug development. The 4-phenylpiperidine scaffold, in particular, is a common pharmacophore found in many FDA-approved drugs. When combined with a 2-nitrobenzenesulfonyl group, the resulting compound exhibits enhanced stability and bioavailability, making it a promising candidate for further study. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, which could lead to breakthroughs in treating neurological disorders.

The synthesis of 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine involves multi-step organic reactions, including sulfonylation and amination processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its CAS No. 2138563-37-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documentation.

One of the most frequently searched questions about this compound relates to its solubility and stability under various conditions. Studies indicate that it is moderately soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but exhibits limited solubility in water. This property is crucial for formulation scientists working on drug delivery systems. Additionally, its stability profile suggests that it can withstand a range of pH levels, making it suitable for oral administration in potential therapeutic applications.

From a structure-activity relationship (SAR) perspective, the methanamine group attached to the piperidine ring offers opportunities for further derivatization. Medicinal chemists often explore modifications at this position to enhance binding affinity or reduce off-target effects. The nitrobenzenesulfonyl group, meanwhile, contributes to the compound's overall electronic properties, influencing its pharmacokinetic behavior.

In the context of current research trends, 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine aligns with the growing interest in targeted drug design and personalized medicine. Its modular structure allows for precise tuning of biological activity, addressing the need for more selective and efficacious treatments. Furthermore, computational chemistry approaches, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict its interactions with various biological targets.

Quality control and analytical characterization of this compound typically involve techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency and verify the compound's purity, which is essential for both research and potential clinical applications. The availability of detailed analytical data for CAS No. 2138563-37-6 in public databases has facilitated its adoption across multiple laboratories worldwide.

As the pharmaceutical industry continues to explore piperidine derivatives for their therapeutic potential, compounds like 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine remain at the forefront of innovation. Its balanced combination of lipophilicity and polar surface area makes it particularly attractive for crossing the blood-brain barrier, a critical factor in CNS drug development. Future research directions may focus on optimizing its synthetic route or investigating its efficacy in animal models of disease.

For researchers seeking reliable sources of this compound, it is important to note that CAS No. 2138563-37-6 is available through several specialty chemical suppliers. Proper handling and storage recommendations, including protection from light and moisture, should be followed to maintain its integrity. Material safety data sheets (MSDS) provide comprehensive guidance on safe laboratory practices when working with this material.

In summary, 1-[1-(2-Nitrobenzenesulfonyl)-4-phenylpiperidin-4-yl]methanamine represents a compelling example of modern medicinal chemistry's capabilities. Its structural complexity and functional group diversity offer numerous possibilities for drug discovery programs, particularly in areas requiring modulation of neurological targets. As scientific understanding of its properties deepens, this compound may pave the way for new therapeutic interventions addressing unmet medical needs.